2-Bromo-1,5-dimethyl-1H-imidazole
Overview
Description
2-Bromo-1,5-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C5H7BrN2 and its molecular weight is 175.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photochromic and Magnetic Behavior
2-Bromo-1,5-dimethyl-1H-imidazole derivatives, like those in bisthienylethene-cobalt(II) complexes, exhibit notable photochromic behavior and magnetic properties. These complexes, under specific light irradiation, can change color and demonstrate distinct magnetic behaviors due to their unique molecular structures. Such properties are influenced by substituent groups like the bromine atom, which significantly impact their crystal structures, magnetic relaxations, and photochromic properties (Cao, Wei, Li, & Gu, 2015).
Reactivity and Spectroscopic Properties
This compound derivatives have been studied for their reactivity and spectroscopic characteristics. Research focusing on newly synthesized imidazole derivatives, including those with a bromine atom, has used experimental and computational approaches to analyze their reactivity. These studies employ techniques like IR, FT-Raman, and NMR spectroscopy, complemented by computational methods, to understand their specific reactive properties (Hossain et al., 2018).
Water Oxidation Catalysis
In the realm of catalysis, this compound derivatives have been utilized in synthesizing ruthenium complexes that act as water oxidation catalysts (WOCs). These complexes demonstrate varying catalytic activities, influenced by the nature of their axial ligands, including the bromine-substituted imidazole derivatives. Their activity is a result of the structural relationship between the axial ligands and catalytic efficiency, highlighting their potential in catalytic water oxidation processes (Wang et al., 2012).
Corrosion Resistance
Research into imidazolium bearing ionic liquids, which include derivatives of this compound, has shown their effectiveness in inhibiting the corrosion of mild steel in acidic environments. These compounds, when applied as inhibitors, demonstrate a significant increase in inhibition efficiency, attributed to their adsorption on the metal surface. This makes them valuable in applications requiring corrosion resistance (Subasree & Selvi, 2020).
Synthesis of Novel Compounds
This compound is a key component in the synthesis of various novel compounds. It has been used in creating diverse derivatives with potential antimicrobial properties, demonstrating the versatility of this compound in synthesizing new molecules with potential therapeutic applications (Narwal et al., 2012).
Safety and Hazards
“2-Bromo-1,5-dimethyl-1H-imidazole” is classified as having acute toxicity, both orally and through skin contact, and can cause serious eye damage . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding breathing its dust/fume/gas/mist/vapours/spray and using it only outdoors or in a well-ventilated area .
Future Directions
Imidazole derivatives, such as “2-Bromo-1,5-dimethyl-1H-imidazole”, have a broad range of chemical and biological properties, making them an important focus for future research . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to their diverse applications .
Mechanism of Action
Target of Action
2-Bromo-1,5-dimethyl-1H-imidazole is a type of imidazole, a class of organic compounds that are key components in a variety of everyday applications . Imidazoles are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals . .
Mode of Action
For instance, one study reported a protocol for the cyclization of amido-nitriles to form disubstituted imidazoles . This reaction is reported to proceed via nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization, and dehydrative cyclization .
Biochemical Pathways
Imidazoles are known to be key components in a variety of functional molecules and are utilized in a diverse range of applications .
Action Environment
One study reported that a certain imidazole synthesis process can be run under solvent-free conditions , suggesting that the synthesis of imidazoles, including this compound, may be influenced by environmental factors such as the presence or absence of a solvent.
Properties
IUPAC Name |
2-bromo-1,5-dimethylimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2/c1-4-3-7-5(6)8(4)2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQONRJOUCSSFLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N1C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428398 | |
Record name | 2-Bromo-1,5-dimethyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
235426-31-0 | |
Record name | 2-Bromo-1,5-dimethyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-1,5-dimethyl-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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